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Abstract

This technical guide provides a comprehensive overview of the identification, cloning, and
functional characterization of the Hippocampus kuda Pleurocidin-Like Peptide (HKPLP) gene.
HKPLP is a novel antimicrobial peptide (AMP) gene discovered in the lined seahorse,
Hippocampus kuda Bleeker. The gene product is a glycine-rich, 24-amino acid mature peptide
that demonstrates significant antimicrobial efficacy against a range of Gram-positive and Gram-
negative bacteria. This document details the methodologies for gene identification from a cDNA
library, chemical synthesis of the peptide, and characterization of its antimicrobial activity and
structural properties. The information presented herein is intended to serve as a core resource
for researchers in the fields of antimicrobial drug discovery, aquaculture, and molecular biology.

Gene Identification and Cloning

The HKPLP gene was first identified from a brooding pouch cDNA library of the male seahorse,
Hippocampus kuda.[1] This tissue-specific approach was crucial as it is hypothesized that the
gene product plays a role in protecting the developing embryos from microbial infections.[1]

Identification Workflow

The logical workflow for identifying a novel gene like HKPLP from a cDNA library is a multi-step
process beginning with tissue collection and culminating in sequence analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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